N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide, also known as FMOC-L-Asp(OtBu)-OH, is a chemical compound that is commonly used in scientific research. It belongs to the family of phthalazine derivatives and has a wide range of applications in various fields of research.
Mechanism of Action
The mechanism of action of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH is not well understood. However, it is believed to act as a modulator of various biological processes, including enzymatic activity, receptor binding, and signal transduction pathways. It is also believed to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases and phosphatases. It has also been shown to modulate the activity of various receptors, including G protein-coupled receptors and ion channels. N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH is its versatility. It can be used in a wide range of applications, including peptide synthesis, enzymatic assays, and receptor binding assays. It is also relatively easy to synthesize and purify. However, one of the main limitations of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH is its cost. It is a relatively expensive compound, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH in scientific research. One potential direction is the development of new bioactive compounds and pharmaceuticals based on N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH. Another potential direction is the use of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH in the development of new enzymatic assays and receptor binding assays. Finally, N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH could be used in the development of new materials and devices for biomedical applications.
Synthesis Methods
The synthesis of N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH involves several steps. The first step is the protection of the carboxylic acid group of L-aspartic acid using t-butoxycarbonyl (t-Boc) group. The second step is the coupling of the protected L-aspartic acid with 3-fluoro-2-methylaniline using a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The third step is the removal of the t-Boc group using trifluoroacetic acid (TFA) to obtain N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH.
Scientific Research Applications
N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH has a wide range of applications in scientific research. It is commonly used as a building block in peptide synthesis. It can also be used as a substrate for enzymatic assays and as a ligand in receptor binding assays. N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide(OtBu)-OH is also used in the synthesis of various bioactive compounds and pharmaceuticals.
properties
IUPAC Name |
N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxophthalazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c1-10-13(18)8-5-9-14(10)19-16(22)15-11-6-3-4-7-12(11)17(23)21(2)20-15/h3-9H,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKUAKKKZMQZTIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)NC(=O)C2=NN(C(=O)C3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-2-methylphenyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.